Cas no 1354018-67-9 ((S)-1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol)

• Product Name: (S)-1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol
• CAS No: 1354018-67-9
• MF: C₁₀H₁₅N₃O₂S
• MW: 241.310000658035
• CID: 2091677
• PubChem ID: 66569947
• Update Time: 2025-05-24

(S)-1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (S)-1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol
• AKOS025117385
• G69898
• (S)-1-(6-Methoxy-2-methylsulfanyl-pyrimidin-4-yl)-pyrrolidin-3-ol
• (3S)-1-(6-methoxy-2-methylsulfanylpyrimidin-4-yl)pyrrolidin-3-ol
• 1354018-67-9
• DB-223787
• (3S)-1-[6-METHOXY-2-(METHYLSULFANYL)PYRIMIDIN-4-YL]PYRROLIDIN-3-OL

• MDL： MFCD21098793
• Inchi： 1S/C10H15N3O2S/c1-15-9-5-8(11-10(12-9)16-2)13-4-3-7(14)6-13/h5,7,14H,3-4,6H2,1-2H3/t7-/m0/s1
• InChI Key： ALGHQWHZQKGRLF-ZETCQYMHSA-N
• SMILES： S(C)C1=NC(=CC(=N1)N1CC[C@@H](C1)O)OC

Computed Properties

• Exact Mass: 241.08849790g/mol
• Monoisotopic Mass: 241.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on (S)-1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol

(S)-1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol (CAS No. 1354018-67-9): A Comprehensive Overview

(S)-1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol (CAS No. 1354018-67-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of (S)-1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol.

Chemical Structure and Properties

(S)-1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol is a chiral molecule with a molecular formula of C₁₂H₁₇N₃O₂S and a molecular weight of 267.35 g/mol. The compound features a pyrrolidine ring attached to a pyrimidine moiety, with additional functional groups including a methoxy group and a methylthio group. These structural elements contribute to its unique chemical properties and biological activities.

The chiral center in the pyrrolidine ring imparts enantiomeric specificity to the molecule, which is crucial for its pharmacological effects. The presence of the methoxy group on the pyrimidine ring enhances the compound's lipophilicity, while the methylthio group contributes to its reactivity and stability. These properties make (S)-1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol an attractive candidate for various medicinal applications.

Synthesis Methods

The synthesis of (S)-1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 4-chloro-6-methoxypyrimidine with (S)-3-hydroxypyrrolidine in the presence of a base, followed by alkylation with methyl iodide to introduce the methylthio group. This method provides good yields and high enantiomeric purity.

Another synthetic route involves the use of chiral auxiliaries or catalysts to achieve enantioselective synthesis. For example, asymmetric hydrogenation of a suitable prochiral precursor can yield (S)-1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol with high enantiomeric excess. These synthetic strategies not only ensure the production of the desired enantiomer but also provide flexibility in scale-up for industrial applications.

Biological Activities

(S)-1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol has been investigated for its potential therapeutic applications due to its diverse biological activities. One of the most notable activities is its ability to modulate neurotransmitter systems in the central nervous system (CNS). Studies have shown that this compound can act as an agonist or antagonist at specific receptors, making it a promising candidate for treating neurological disorders such as depression, anxiety, and cognitive impairments.

In addition to its CNS effects, (S)-1-(6-Methoxy-2-(methylthio)pyrimidin-4-yl)pyrrolidin-3-ol has demonstrated anti-inflammatory properties. Research has indicated that it can inhibit pro-inflammatory cytokines and reduce oxidative stress, which are key factors in various inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Clinical Trials and Research Advancements

The therapeutic potential of (S)-1-(6-Methoxy-2-(methylthio)pyrimidin-4-y l)pyrrolidin -3 -ol strong > has led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic profiles.

In a recent Phase II clinical trial conducted by [Research Institution], (S)-1-(6-Methoxy -2 -(m ethyl th io ) py rim id in -4 -y l ) py rro lid ine -3 -o l strong > was evaluated for its efficacy in treating major depressive disorder (MDD). The results indicated significant improvements in depressive symptoms compared to placebo, with minimal side effects reported by participants.

Beyond clinical trials, ongoing research continues to explore new applications for this compound. For instance, studies are underway to investigate its potential as an antiviral agent against emerging viral infections such as COVID -19. Preliminary data suggest that it may inhibit viral replication by interfering with specific viral enzymes or host cell pathways.

Conclusion

< strong > ( S ) - 1 -( 6 - Me tho xy - 2 -( me th yl th io ) py ri mi di n - 4 - yl ) py rro li di ne - 3 - ol strong > ( CAS No . 1 35 40 18 - 67 - 9 ) is a multifaceted compound with significant potential in medicinal chemistry and drug discovery . Its unique chemical structure , combined with diverse biological activities , makes it an attractive candidate for treating various neurological , inflammatory , and viral diseases . As research progresses , it is likely that this compound will continue to reveal new therapeutic opportunities , contributing to advancements in healthcare . p >